Hexasodium tetraphosphate
Overview
Description
Hexasodium tetraphosphate is an inorganic compound with the chemical formula Na₆P₄O₁₃. It is a type of sodium phosphate and is commonly used in various industrial applications due to its unique chemical properties. This compound is known for its ability to act as a dispersing agent and is often utilized in the manufacturing of detergents and water treatment processes .
Preparation Methods
Synthetic Routes and Reaction Conditions: Hexasodium tetraphosphate is typically synthesized through the hydrolysis of sodium tetrametaphosphate. The Thilo and Ratz method is a common approach, which involves dissolving sodium tetrametaphosphate in hot water, followed by the addition of sodium hydroxide. The mixture is then kept in a vacuum desiccator over sulfuric acid and placed in an oven at 40°C. The rate of evaporation is controlled to ensure that a small volume remains after approximately 100 hours. The solution is then diluted and acetone is added to precipitate the compound .
Industrial Production Methods: In industrial settings, this compound is produced on a larger scale using similar principles. The process involves the controlled hydrolysis of sodium tetrametaphosphate under specific temperature and pressure conditions to ensure high yield and purity. The resulting product is then purified and dried for commercial use .
Chemical Reactions Analysis
Hexasodium tetraphosphate undergoes various chemical reactions, including:
Hydrolysis: It can be hydrolyzed to form sodium orthophosphate and sodium pyrophosphate.
Complexation: It forms complexes with metal ions, which is useful in water treatment to prevent scale formation.
Substitution Reactions: It can participate in substitution reactions where its phosphate groups are replaced by other functional groups.
Common Reagents and Conditions:
Hydrolysis: Water and acidic or basic conditions.
Complexation: Metal ions such as calcium, magnesium, and iron.
Substitution: Various organic and inorganic reagents depending on the desired product.
Major Products Formed:
- Sodium orthophosphate
- Sodium pyrophosphate
- Metal-phosphate complexes
Scientific Research Applications
Hexasodium tetraphosphate has a wide range of applications in scientific research:
Chemistry: Used as a dispersing agent in the preparation of colloidal solutions and as a reagent in analytical chemistry.
Biology: Employed in the preparation of buffer solutions and as a stabilizing agent for enzymes and proteins.
Medicine: Investigated for its potential use in drug delivery systems and as a component in dental care products.
Industry: Utilized in water treatment, detergents, and as a corrosion inhibitor in metal processing.
Mechanism of Action
The mechanism by which hexasodium tetraphosphate exerts its effects involves its ability to chelate metal ions and form stable complexes. This property is particularly useful in water treatment, where it prevents the formation of scale by binding to calcium and magnesium ions. In biological systems, it stabilizes proteins and enzymes by maintaining a consistent ionic environment .
Comparison with Similar Compounds
Hexasodium tetraphosphate is often compared with other sodium phosphates such as:
Sodium hexametaphosphate: Known for its use in water softening and as a dispersing agent in ceramics.
Sodium tripolyphosphate: Commonly used in detergents and as a food additive.
Tetrasodium pyrophosphate: Used in detergents, water treatment, and as a buffering agent.
Uniqueness: this compound is unique due to its specific structure and ability to form stable complexes with metal ions, making it particularly effective in applications requiring sequestration and dispersion .
Properties
IUPAC Name |
hexasodium;[oxido-[oxido(phosphonatooxy)phosphoryl]oxyphosphoryl] phosphate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/6Na.H6O13P4/c;;;;;;1-14(2,3)11-16(7,8)13-17(9,10)12-15(4,5)6/h;;;;;;(H,7,8)(H,9,10)(H2,1,2,3)(H2,4,5,6)/q6*+1;/p-6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TVHALOSDPLTTSR-UHFFFAOYSA-H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[O-]P(=O)([O-])OP(=O)([O-])OP(=O)([O-])OP(=O)([O-])[O-].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Na6O13P4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID7065837 |
Source
|
| Record name | Hexasodium tetraphosphate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID7065837 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
469.83 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Off-white odorless solid; [Halliburton MSDS] |
Source
|
| Record name | Sodium tetraphosphate | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/14639 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
CAS No. |
14986-84-6 |
Source
|
| Record name | Sodium tetraphosphate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0014986846 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Tetraphosphoric acid, sodium salt (1:6) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Hexasodium tetraphosphate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID7065837 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Hexasodium tetraphosphate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.035.506 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | SODIUM TETRAPHOSPHATE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/HU7C4ODX2Y | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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